Cas no 502171-17-7 (Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI))

Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI) structure

502171-17-7 structure

Product Name:Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI)

CAS No:502171-17-7

Molecular Formula:C_₆H_₈N_₄O

Molecular Weight:152.153920173645

CID:933394

PubChem ID:435177

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Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI) Properties

Names and Identifiers

- Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI)
- SCHEMBL10344822
- DB-289012
- 502171-17-7
- PYRAZINAMINE, 3,6-DIMETHYL-N-NITROSO-
- InChIKey： XDBINGRSZYOZIW-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H8N4O/c1-4-3-7-5(2)6(8-4)9-10-11/h3H,1-2H3,(H,8,9,11)
- SMILES： CC1=CN=C(C(=N1)NN=O)C

Computed Properties

Exact Mass: 152.06981089g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 152.06981089g/mol
Heavy Atom Count: 11
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 67.2Å²

Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI) Related Literature

1. Synthesis of Al4C3 nanowalls viathermal evaporation and potential application in vacuum microelectronic devices as cold electron emitters

Y. Sun,L. Gong,J. Chen CrystEngComm, 2012,14, 7951-7957
2. Microscopy and tunable resistive pulse sensing characterization of the swelling of pH-responsive, polymeric expansile nanoparticles†

Aaron H. Colby,Yolonda L. Colson,Mark W. Grinstaff Nanoscale, 2013,5, 3496-3504
3. Substrate mediated redox partner selectivity of cytochrome P450†

Katherine A. Gentry,Meng Zhang,Sang-Choul Im,Lucy Waskell,Ayyalusamy Ramamoorthy Chem. Commun., 2018,54, 5780-5783
4. Irradiance and temperature considerations in the design and deployment of high annual energy yield perovskite/CIGS tandems†

Ramez Hosseinian Ahangharnejhad,Adam B. Phillips,Kiran Ghimire,Prakash Koirala,Zhaoning Song,Hashem M. Barudi,Aron Habte,Manajit Sengupta,Randy J. Ellingson,Yanfa Yan,Robert W. Collins,Nikolas J. Podraza,Michael J. Heben Sustainable Energy Fuels, 2019,3, 1841-1851
5. Synthesis of (1′RS,3′SR)- and (1′RS,3′RS)-5-ethyl-5-(3′-hydroxy-1′-methylbutyl)barbituric acid

J. Chem. Soc. D, 1970, 1616-1617
6. 3D bioprinting of a gradient stiffened gelatin–alginate hydrogel with adipose-derived stem cells for full-thickness skin regeneration†

Yuan Ma,Yilin Wang,Danni Chen,Ting Su,Qiang Chang,Wenhua Huang,Feng Lu J. Mater. Chem. B, 2023,11, 2989-3000
7. A structure guided drug-discovery approach towards identification of Plasmodium inhibitors

Babita Aneja,Bhumika Kumar,Mohamad Aman Jairajpuri,Mohammad Abid RSC Adv., 2016,6, 18364-18406
8. Rapid cellextraction in aqueous two-phase microdroplet systems

Andrew J. deMello Chem. Sci., 2010,1, 447-452
9. The powerful law of the power law and other myths in network biology†

Gipsi Lima-Mendez,Jacques van Helden Mol. BioSyst., 2009,5, 1482-1493
10. Publications received

Anal. Proc., 1982,19, 535-536

502171-17-7 (Pyrazinamine, 3,6-dimethyl-N-nitroso- (9CI)) Related Products

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